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An In-Depth Technical Guide to the Physicochemical Properties of Methyl Lactate for Solvent
Selection

For Researchers, Scientists, and Drug Development Professionals

Executive Summary

Methyl lactate is emerging as a high-performance, sustainable solvent with significant
potential across the pharmaceutical, chemical, and materials science sectors. Derived from the
esterification of lactic acid, typically sourced from renewable feedstocks like corn, it presents a
compelling alternative to conventional petrochemical-based solvents.[1] This guide provides a
comprehensive analysis of methyl lactate's core physicochemical properties, offering a
technical framework for its evaluation and implementation in research, development, and
manufacturing. Its unigue combination of broad solvency, low toxicity, and ready
biodegradability makes it a prime candidate for green chemistry initiatives without
compromising performance.[2][3] We will explore the causal relationships between its
molecular structure and solvent behavior, detail its performance characteristics, and provide
standardized protocols for its characterization, empowering scientists to make informed solvent
selection decisions.

Introduction: The Rise of a Bio-Derived Solvent

The imperative to develop safer, more sustainable chemical processes has driven the search
for green solvents. Methyl lactate (CH3CH(OH)COOCHSs) has garnered significant attention
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due to its favorable environmental profile and versatile performance.[3] It is a colorless liquid
with a mild, characteristic odor, produced from renewable resources.[1][4] Unlike many
traditional solvents, methyl lactate is non-toxic, readily biodegradable, and has a low potential
for bioaccumulation.[5] Its molecular structure, featuring both a hydroxyl (-OH) and an ester (-
COOCHS) group, imparts a unique polarity and hydrogen bonding capability, making it an
effective solvent for a wide range of substances, including polar and non-polar compounds.[2]
[6] This versatility is critical in drug development, where it can function as a solvent for active
pharmaceutical ingredients (APIs), an excipient in formulations, and a carrier to enhance
bioavailability.[2][6]

Core Physicochemical Properties of Methyl Lactate

A thorough understanding of a solvent's physical and chemical properties is fundamental to its
selection for any application. The following tables summarize the key quantitative data for
methyl lactate.

ble 1: C | and Physical :

Property Value Source(s)
Chemical Formula CaHsOs3 [7]
Molar Mass 104.10 g/mol [7]

CAS Number 547-64-8 (for DL-racemic) [718]
Appearance Colorless, transparent liquid [71[8]
Boiling Point 144 - 145 °C (at 760 mmHq) [718]
Melting Point -66 °C [8]
Density 1.093 g/cm3 (at 20 °C) [71[8]
Vapor Pressure 1.85 - 3.5 mmHg (at 25 °C) [7119]
Vapor Density 3.6 (Air=1) [7109]
Refractive Index ~1.413 - 1.415 (at 20 °C) [71[8][10]

Table 2: Solvent Characteristics and Parameters
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Property Value Source(s)
Water Solubility Miscible (hydrolyzes slowly) [718]
o ) Miscible with most alcohols
Solubility in Organics ) [8]
and organic solvents
Viscosity 3.106 cP (at 20 °C) [10]
Surface Tension 35 dyn/cm (at 20 °C) [10]
oD (Dispersion): 17.07
Hansen Solubility Parameters MPaY20P (Polar): 8.59 (1]

(HSP)

MPa%20H (Hydrogen Bonding):
14.64 MPaY%

ble 3: Saf | Envi | Profil

Property Value Source(s)
Flash Point 49 - 51 °C (closed cup) [71181[12]
Autoignition Temperature 385 °C (725 °F) [7119]
Flammability Limits LEL: 2.2% [9][10]
Biodegradability Readily biodegradable [1107]
Toxicity (Oral, Rat LD50) >5,000 mg/kg [10][13]

Henry's Law Constant

4.8 x 10~7 atm-m3/mol

[719]

Implications for Solvent Selection in Research and
Drug Development

The data presented above translates into tangible benefits and specific considerations for

laboratory and industrial applications.

Solvency Power and Hansen Solubility Parameters

(HSP)

© 2025 BenchChem. All rights reserved.

3/11

Tech Support


https://pubchem.ncbi.nlm.nih.gov/compound/Methyl-Lactate
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB0312448.htm
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB0312448.htm
https://www.musashino.com/en/product/1817/
https://www.musashino.com/en/product/1817/
https://doss.turi.org/GetStarted/Optimizer/Solvent_Preview.php?id=547-64-8
https://pubchem.ncbi.nlm.nih.gov/compound/Methyl-Lactate
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB0312448.htm
https://chem-casts.com/tools/property-calculator/pure-component/547-64-8
https://pubchem.ncbi.nlm.nih.gov/compound/Methyl-Lactate
https://www.echemi.com/products/pd20150901240-methyl-lactate.html
https://www.echemi.com/products/pd20150901240-methyl-lactate.html
https://www.musashino.com/en/product/1817/
https://biviture.com/methyl-lactate-a-safe-green-solvent/
https://pubchem.ncbi.nlm.nih.gov/compound/Methyl-Lactate
https://www.musashino.com/en/product/1817/
https://www.musashino.com/en/wp-content/uploads/sites/2/2022/08/L-MethylLactate-GHS20211101.pdf
https://pubchem.ncbi.nlm.nih.gov/compound/Methyl-Lactate
https://www.echemi.com/products/pd20150901240-methyl-lactate.html
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b031021?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

The principle of "like dissolves like" is quantified by Hansen Solubility Parameters, which
deconstruct cohesive energy into three components: dispersion (dD), polar (6P), and hydrogen
bonding (dH). Methyl lactate's balanced HSP profile (dD: 17.07, dP: 8.59, dH: 14.64) explains
its broad solvency.[11] The significant hydrogen bonding component (6H) is due to its hydroxyl
group, while the ester functionality contributes to its polarity (0P). This combination allows it to
effectively dissolve a wide range of materials, from polymers like nitrocellulose and cellulose
acetate to various active pharmaceutical ingredients (APIs), making it a versatile choice for
synthesis, purification, and formulation.[2][6]

Logical Framework: Solvent Selection Workflow

The following diagram illustrates a structured approach to solvent selection, integrating
performance requirements with safety and environmental considerations.
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Phase 1: Initial Screening
Define Application Needs
(Solubility, Polarity, BP)
Database Search
(e.g., HSP, Physical Properties)
(Shortlist Potential Solvents]

Filter based on
preliminary criteria

Phase 2: EHS|& Regulatory Assessment
A 4

Toxicity & Safety Review
(SDS, Hazard Data)
Environmental Profile

(Biodegradability, VOC)

CRegulatory Compliance Checa

Proceed with
compliant candidates

Phase 3: Experimental Validation
Perform Solubility Tests
(See Protocol 4.1)
Evaluate Performance
(Reaction Yield, Crystal Form)
Ginal Solvent Selectior)

Click to download full resolution via product page

Caption: A multi-phase workflow for rational solvent selection.
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A Green Alternative in Chemical Synthesis and
Formulations

Methyl lactate serves as a sustainable medium for various chemical reactions, including
esterifications and condensations.[1] Its high boiling point (144-145 °C) makes it suitable for
reactions requiring elevated temperatures, while its low volatility reduces workplace exposure
and emissions of volatile organic compounds (VOCSs).[1][7] In pharmaceutical formulations, its
low toxicity and skin-penetrating properties are highly advantageous.[6] It can act as a carrier
to improve the solubility and bioavailability of poorly soluble drugs, a critical challenge in
modern drug development.[2][6]

Safety, Stability, and Environmental Impact

With a flash point of approximately 49-51°C, methyl lactate is a flammable liquid (Category 3)
and requires appropriate handling and storage away from ignition sources.[7][14][15] It is
known to hydrolyze in the presence of water, acids, or bases, breaking down into lactic acid
and methanol; this should be considered for long-term storage and in formulation design.[8]
From an environmental perspective, its key strength is its ready biodegradability.[1][7] Its low
Henry's Law constant indicates it is not expected to volatilize significantly from water,
minimizing its atmospheric impact.[7][9]

Experimental Protocols for Solvent Characterization

To ensure self-validating and reproducible results, standardized experimental protocols are
essential.

Protocol: Determination of Solute Solubility in Methyl
Lactate

This protocol outlines a standard method for determining the equilibrium solubility of a solid
(e.g., an API) in methyl lactate at a specific temperature.

Methodology:

o Preparation: Add an excess amount of the solid solute to a known volume or mass of methyl
lactate in a sealed, screw-cap vial. The excess solid is crucial to ensure saturation.
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o Equilibration: Place the vial in an orbital shaker or on a magnetic stir plate within a
temperature-controlled incubator set to the desired temperature (e.g., 25 °C). Allow the
mixture to equilibrate for at least 24 hours to ensure saturation is reached.

o Sample Collection: After equilibration, stop the agitation and allow the excess solid to settle.

« Filtration: Carefully draw a sample of the supernatant using a syringe. Attach a syringe filter
(e.g., 0.22 um PTFE) to remove any undissolved solid particles. This step is critical to
prevent artificially high solubility measurements.

» Quantification: Accurately dilute the filtered sample with a suitable mobile phase or solvent.
Analyze the concentration of the solute using a calibrated analytical method, such as High-
Performance Liquid Chromatography (HPLC) with UV detection.

o Calculation: Calculate the solubility in units such as mg/mL or mol/L based on the measured
concentration and the dilution factor.

Experimental Workflow: Solubility Determination

1. Add Excess Solute 2. Equilibrate 4. Filter Supernatant

3. Allow Solids to Settle (0.22 um Syringe Filter)

5. Dilute Sample 6. Analyze by HPLC 7. Calculate Solubility

to Methyl Lactate (24h at constant T°)

Click to download full resolution via product page

Caption: Step-by-step workflow for solubility measurement.

Protocol: Viscosity Measurement of a Methyl Lactate
Solution

This protocol describes the use of a cone-and-plate rheometer to determine the dynamic
viscosity of a solution prepared with methyl lactate.

Methodology:

e Instrument Setup: Turn on the rheometer and the temperature control unit. Set the desired
measurement temperature (e.g., 25.0 £ 0.1 °C).
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» Calibration: Perform a zero-gap calibration as per the instrument's standard operating
procedure.

e Sample Loading: Place a sufficient amount of the test solution (e.g., a polymer dissolved in
methyl lactate) onto the lower plate of the rheometer.

o Geometry Positioning: Lower the upper cone geometry to the measurement gap. Remove
any excess sample that has squeezed out to ensure an accurate measurement.

o Equilibration: Allow the sample to thermally equilibrate at the set temperature for at least 5
minutes.

o Measurement: Perform the viscosity measurement by applying a controlled shear rate and
measuring the resulting shear stress. For simple fluids, a steady-state flow sweep across a
range of shear rates can confirm Newtonian behavior (viscosity is independent of shear
rate).

o Data Recording: Record the dynamic viscosity in Pascal-seconds (Pa-s) or centipoise (cP).

Conclusion

Methyl lactate stands out as a highly effective, bio-based solvent with a compelling profile for
scientists and researchers in drug development and beyond. Its balanced solvency, rooted in
its unique molecular structure, allows it to dissolve a wide array of compounds.[2][6] When
coupled with its high boiling point, low toxicity, and ready biodegradability, it represents a
significant advancement in green chemistry.[1][7] By understanding its specific physicochemical
properties and applying rigorous experimental protocols for its characterization, researchers
can confidently leverage methyl lactate to create safer, more sustainable, and highly effective
chemical processes and formulations.

Molecular Structure of Methyl Lactate

The functionality of methyl lactate is derived directly from its molecular structure, which
includes a chiral center, a hydroxyl group, and an ester group.

Caption: Molecular structure of methyl 2-hydroxypropanoate.

© 2025 BenchChem. All rights reserved. 8/11 Tech Support


https://www.benchchem.com/product/b031021?utm_src=pdf-body
https://www.benchchem.com/product/b031021?utm_src=pdf-body
https://www.chemimpex.com/products/34634
https://www.nbinno.com/article/other-organic-chemicals/methyl-lactate-pharmaceuticals-drug-delivery-ea
https://biviture.com/methyl-lactate-a-safe-green-solvent/
https://pubchem.ncbi.nlm.nih.gov/compound/Methyl-Lactate
https://www.benchchem.com/product/b031021?utm_src=pdf-body
https://www.benchchem.com/product/b031021?utm_src=pdf-body
https://www.benchchem.com/product/b031021?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b031021?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Foundational & Exploratory

Check Availability & Pricing

References
PubChem. (n.d.). Methyl Lactate. National Center for Biotechnology Information.

e BIVITURE. (2025, June 25). Methyl Lactate: A Safer, Greener Solvent for Modern Industry.

e Pharma Grade. (n.d.). Methyl Lactate in Pharmaceuticals: Enhancing Drug Delivery and
Formulation Efficacy.

o Ataman Kimya. (n.d.). METHYL LACTATE.

e TURI. (2021, April 6). Methyl Lactate. DOSS.

e NINGBO INNO PHARMCHEM CO.,LTD. (n.d.). Why Methyl Lactate is Your Go-To Green
Solvent for Industry.

 Jiangxi Zhongding Biotechnology Co., Ltd. (2023, February 28). Basic Knowledge about
Methyl Lactate.

e Chemcasts. (n.d.). methyl lactate (CAS 547-64-8) Properties.

e Shen, X. R., Ding, Y. J., & Gao, J. G. (2013). Ethyl Lactate, a New Green Solvent for ARGET
ATRP of Methyl Acrylate. Chemistry Letters, 42(9), 1045-1047.

e Paul, S., & Chatterjee, T. (2016). Ethyl Lactate As a Green Solvent: A Promising Bio-
compatible Media for Organic Synthesis. Current Green Chemistry, 3(1), 111-122.

e The Good Scents Company. (n.d.). methyl lactate.

e Cheméo. (n.d.). Chemical Properties of methyl (S)-(-)-lactate (CAS 27871-49-4).

e Shenzhen Esun Industrial Co., Ltd. (n.d.). methyl lactate solvent grade.

e« EWG Skin Deep®. (n.d.). What is METHYL LACTATE.

o ResearchGate. (n.d.). Solubility parameters of a CO2/methyl lactate, b CO2/ethyl lactate
and...

o ResearchGate. (n.d.). Ethyl Lactate as a Green Solvent: A Promising Bio-Compatible Media
for Organic Synthesis.

o ResearchGate. (n.d.). Comparison of surface tension deviations, Ao, with excess molar...

e Abbott, S. (n.d.). HSP Basics | Practical Solubility Science.

o Persistence Market Research. (n.d.). Methyl Lactate Market.

o Universidad de Zaragoza. (2022, December 28). Surface Tensions of Alkyl Lactates with n-
Alkanols or Branched Alkanols.

e Almodovar, C., Artigas, H., Wacharine, S., et al. (2022). Surface Tensions of Alkyl Lactates
with n-Alkanols or Branched Alkanols. Journal of Chemical & Engineering Data, 68(1), 10-21.

o Cysewska, K., et al. (2023). Finding the Right Solvent: A Novel Screening Protocol for
Identifying Environmentally Friendly and Cost-Effective Options for Benzenesulfonamide.
Molecules, 28(11), 4381.

e ACS Publications. (2022, December 28). Surface Tensions of Alkyl Lactates with n-Alkanols
or Branched Alkanols. Journal of Chemical & Engineering Data.

© 2025 BenchChem. All rights reserved. 9/11 Tech Support


https://www.benchchem.com/product/b031021?utm_src=pdf-body
https://www.benchchem.com/product/b031021?utm_src=pdf-body
https://www.benchchem.com/product/b031021?utm_src=pdf-body
https://www.benchchem.com/product/b031021?utm_src=pdf-body
https://www.benchchem.com/product/b031021?utm_src=pdf-body
https://www.benchchem.com/product/b031021?utm_src=pdf-body
https://www.benchchem.com/product/b031021?utm_src=pdf-body
https://www.benchchem.com/product/b031021?utm_src=pdf-body
https://www.benchchem.com/product/b031021?utm_src=pdf-body
https://www.benchchem.com/product/b031021?utm_src=pdf-body
https://www.benchchem.com/product/b031021?utm_src=pdf-body
https://www.benchchem.com/product/b031021?utm_src=pdf-body
https://www.benchchem.com/product/b031021?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b031021?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

e ResearchGate. (n.d.). (PDF) Protocols for the characterization of solvent tolerant
microorganisms: Isolation of mutants.

e ICCVAM. (2003, September 24). ICCVAM Recommended Protocol: Test Chemical Solubility
for Neutral Red Uptake Assay.

e The Royal Society of Chemistry. (2019). Supporting information.

e Spagnolo, S., et al. (2024). Experimental Test and Modeling Validation for CO2 Capture with
Amine Solvents in a Pilot Plant. Energies, 17(5), 1184.

» ResearchGate. (n.d.). Solvent selection workflow procedure for isolation solvent selection
and validation.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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